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Compound of Interest

Compound Name: H-DL-Val-OMe.HCl

Cat. No.: B104609 Get Quote

An In-depth Technical Guide to the Safety and Handling of DL-Valine Methyl Ester

Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for DL-valine methyl ester

hydrochloride, a key reagent in pharmaceutical and biochemical research. Adherence to these

guidelines is crucial for ensuring a safe laboratory environment.

Physicochemical and Toxicological Data
Quantitative data for DL-valine methyl ester hydrochloride is summarized below. It is important

to note that the toxicological properties of this compound have not been fully investigated.[1][2]

Table 1: Physicochemical Properties
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Property Value Source(s)

Chemical Formula C₆H₁₃NO₂·HCl [3][4]

Molecular Weight 167.63 g/mol [5][6][7]

Appearance
White to off-white crystalline

powder or solid.[3][4][7][8]
Multiple

Melting Point 112 - 114 °C [8]

Solubility Soluble in water.[3][9] [3][6][9]

Odor
Odorless or no information

available.[3][8][10]
[3][8][10]

Table 2: Stability and Reactivity

Parameter Information Source(s)

Chemical Stability

Stable under normal and

recommended storage

conditions.[1]

[1]

Conditions to Avoid

Heat, sources of ignition, dust

generation, and incompatible

materials.[1][11]

[1][11]

Incompatible Materials Strong oxidizing agents.[1][12] [1][12]

Hazardous Decomposition

Products

Oxides of carbon (CO, CO₂),

nitrogen oxides (NOx), and

hydrogen chloride gas upon

thermal decomposition.[1][11]

[12][13]

[1][11][12][13]

Hazard Identification and Personal Protection
While not classified as hazardous under the 2012 OSHA Hazard Communication Standard,

caution is advised as the toxicological properties are not fully known.[8] Potential hazards
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include irritation to the eyes, skin, and respiratory tract.[1][2]

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Source(s)

Eye Protection
Safety glasses or chemical

safety goggles.
[1]

Hand Protection Appropriate protective gloves. [1]

Skin and Body Protection
Lab coat and long-sleeved

clothing.
[3][11]

Respiratory Protection

A dust respirator (e.g., N95)

should be used if dust is

generated.

[11][14]

Experimental Protocols
Detailed methodologies for the safe handling and use of DL-valine methyl ester hydrochloride

are outlined below.

General Handling Protocol
This protocol describes the standard procedure for handling DL-valine methyl ester

hydrochloride in a laboratory setting.
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Pre-Handling Steps Handling Procedure Post-Handling Storage Cleanup and Disposal Final Step

Preparation

Handling

Storage

Cleanup & Waste Disposal

Documentation

Consult Safety Data Sheet (SDS)

Don appropriate Personal
Protective Equipment (PPE)

Ensure engineering controls
(fume hood/ventilation) are active

Weigh the required amount
in a ventilated enclosure

Minimize dust generation

Avoid contact with skin and eyes

Keep away from incompatible
materials (strong oxidizers)

Keep container tightly closed

Store in a cool, dry,
well-ventilated area

Clean work area thoroughly

Dispose of waste in accordance with
local, state, and federal regulations

Document experiment details

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cleanup Procedure

Spill Detected

Evacuate immediate area
if necessary Ensure appropriate PPE is worn

Ensure adequate ventilation

Contain the spill

Clean up spill

Dispose of waste

Report the incident

Sweep or vacuum up solid material

Avoid generating dust

Place in a suitable, labeled
container for disposal
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Routes of Exposure

First Aid Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration. Wash off with soap and plenty of water. Rinse immediately with plenty of water

for at least 15 minutes.
Clean mouth with water and drink

plenty of water afterwards.

Seek medical attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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